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An Objective Analysis for Researchers, Scientists, and Drug Development Professionals

The study of human pheromones has been a topic of considerable scientific debate.

Estratetraenol, a steroid found in female urine, has been a focal point of this research,

proposed as a putative pheromone that influences human physiology and psychology.[1]

However, the initial findings have been met with skepticism, and the broader field is often

highlighted as an example of the challenges in scientific reproducibility.[2][3] This guide

provides a comparative analysis of the key claims surrounding estratetraenol and the status of

their independent replication.

Core Controversy and Lack of Robust Replication
A significant portion of the scientific literature expresses strong skepticism regarding the

classification of estratetraenol as a human pheromone.[2][4] Critics point to a lack of robust,

bioassay-led evidence and argue that many positive results may be false positives arising from

small sample sizes, publication bias, and a general lack of independent replication.[2][4] The

original claims linking estratetraenol's effects to the vomeronasal organ (VNO) have also been
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challenged, as the human VNO is now widely considered to be vestigial and non-functional.[3]

[5][6]

One comprehensive double-blind study specifically failed to replicate the finding that

estratetraenol influences perceptions of gender, attractiveness, or unfaithfulness.[7][8] This

highlights a broader "reproducibility crisis" within this area of research, where initial, often

highly cited, findings are not substantiated by subsequent independent studies.[3]

Comparison of Key Findings and Replication Status
The following tables summarize the primary claims made about estratetraenol's effects and

compare them with available replication data.

Table 1: Effects on Mood and Arousal

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7209928/
https://www.apa.org/monitor/oct02/pheromones
https://pmc.ncbi.nlm.nih.gov/articles/PMC5084077/
https://www.benchchem.com/product/b030845/docs?utm_src=pdf-body#independent-replication-of-key-estratetraenol-findings-a-comparative-guide
https://www.chemistryworld.com/news/supposed-human-pheromones-fail-to-pass-sniff-test/3006987.article
https://pmc.ncbi.nlm.nih.gov/articles/PMC5383829/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7209928/
https://www.benchchem.com/product/b030845/docs?utm_src=pdf-body#independent-replication-of-key-estratetraenol-findings-a-comparative-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030845?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Claim
Original Study

Finding

Independent

Replication Finding
Replication Status

Sex-Specific Mood

Modulation

Estratetraenol

exposure was

reported to increase

positive mood in

women and decrease

positive mood in men.

[9][10]

Other researchers

have failed to

reproduce these mood

effects.[10]

Not Replicated

Physiological Arousal

Initial studies

indicated that

estratetraenol

increased

physiological arousal

in women (lower skin

temperature, higher

skin conductance) but

not in men.[9]

Later studies have not

consistently

reproduced these

specific physiological

changes.

Not Replicated

Autonomic Arousal in

Men

Estratetraenol was

found to affect

autonomic arousal in

men.[1]

The body of evidence

for consistent,

replicable autonomic

effects remains weak.

Not Replicated

Table 2: Effects on Social Cognition and Perception
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Claim
Original Study

Finding

Independent

Replication Finding
Replication Status

Gender Perception

Bias

Exposure to

estratetraenol biased

heterosexual males

toward perceiving

ambiguous point-light

walkers as more

feminine.[1][11]

A 2017 double-blind

study found that

estratetraenol had no

influence on the

perception of gender

from facial morphs.[7]

[8]

Failed to Replicate

Attractiveness &

Unfaithfulness Ratings

Not a primary initial

claim, but tested in

replication attempts as

a logical extension of

pheromone theory.

The 2017 double-blind

study found no effect

of estratetraenol on

ratings of

attractiveness or

unfaithfulness of

opposite-sex faces.[7]

[8]

No Effect Found

Sexual Cognition in

Men

A 2019 study reported

that estratetraenol

improved men's social

cognition, particularly

in evaluating romantic

relationships.[12]

To date, no

independent studies

have published a

direct replication of

this specific finding.

Unreplicated

Preference for Sexual

Rewards

A 2022 study

suggested

estratetraenol

increased

heterosexual men's

preference for larger,

delayed sexual

rewards without

affecting impulsivity.

[11][13]

To date, no

independent studies

have published a

direct replication of

this specific finding.

Unreplicated
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Methodologies of Key Experiments
Original Study: Gender Perception (Point-Light Walkers)

Objective: To determine if estratetraenol biases gender perception of an ambiguous

stimulus.

Protocol:

Heterosexual male participants were exposed to either estratetraenol or a control solution

(clove oil carrier) applied to the upper lip.

Participants were shown point-light walkers (PLWs), which are animated displays of dots

representing the joints of a moving human figure. The PLWs were morphed to represent a

spectrum from masculine to feminine gait.

For each PLW, participants were forced to choose whether the walker was "male" or

"female".

The number of "male" vs. "female" responses was recorded and compared between the

estratetraenol and control conditions.

Original Result: The study reported that exposure to estratetraenol significantly decreased

the frequency of "male" responses, suggesting a bias towards perceiving the ambiguous

figures as female.[1]

Replication Study: Gender Perception (Facial Morphs)
Objective: To replicate the finding that estratetraenol can signal gender and influence mate

perception.

Protocol:

A double-blind, within-subjects design was used with 94 heterosexual Caucasian

participants.

On two consecutive days, participants were exposed to either estratetraenol or a control

scent.
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Task 1 (Gender Perception): Participants viewed five gender-neutral facial morphs and

were asked to indicate the gender of each face.

Task 2 (Mate Perception): Participants rated photographs of opposite-sex faces for

attractiveness and perceived unfaithfulness.

Replication Result: The study found no statistically significant effect of estratetraenol on

gender perception of the faces, attractiveness ratings, or judgments of unfaithfulness.[7][8]

Visualizing Workflows and Proposed Pathways
The following diagrams illustrate the general workflow of a typical estratetraenol experiment

and the originally proposed, though now highly debated, signaling pathway.
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Caption: General experimental workflow for testing estratetraenol effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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